Cas no 1805000-92-3 (2-Cyano-6-(difluoromethyl)-3-(fluoromethyl)pyridine)

• Product Name: 2-Cyano-6-(difluoromethyl)-3-(fluoromethyl)pyridine
• CAS No: 1805000-92-3
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4846757
• Update Time: 2025-06-09

2-Cyano-6-(difluoromethyl)-3-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-3-(fluoromethyl)pyridine

• Inchi： 1S/C8H5F3N2/c9-3-5-1-2-6(8(10)11)13-7(5)4-12/h1-2,8H,3H2
• InChI Key： CJSJLUYBYMEURL-UHFFFAOYSA-N
• SMILES： FCC1=C(C#N)N=C(C(F)F)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-6-(difluoromethyl)-3-(fluoromethyl)pyridine

Introduction to 2-Cyano-6-(difluoromethyl)-3-(fluoromethyl)pyridine (CAS No. 1805000-92-3)

2-Cyano-6-(difluoromethyl)-3-(fluoromethyl)pyridine, identified by the CAS number 1805000-92-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of 2-Cyano-6-(difluoromethyl)-3-(fluoromethyl)pyridine, particularly the presence of cyano, difluoromethyl, and fluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The molecular structure of this compound consists of a pyridine ring substituted at the 2-position with a cyano group (-CN), at the 6-position with a difluoromethyl group (-CF₂), and at the 3-position with a fluoromethyl group (-CH₂F). These substituents not only enhance the electronic properties of the pyridine core but also influence its reactivity and interaction with biological targets. The cyano group, for instance, introduces a polarized carbon-nitrogen bond, which can participate in hydrogen bonding and coordination interactions, while the fluorinated groups contribute to lipophilicity and metabolic stability.

In recent years, there has been growing interest in fluorinated pyridines due to their role as key structural motifs in many bioactive molecules. The introduction of fluorine atoms at specific positions can modulate the pharmacokinetic properties of drugs, including their solubility, permeability, and metabolic clearance. Specifically, the difluoromethyl group is known to improve binding affinity and reduce metabolic degradation, making it a valuable moiety in drug design. Similarly, the fluoromethyl group can enhance lipophilicity and influence receptor binding.

2-Cyano-6-(difluoromethyl)-3-(fluoromethyl)pyridine has been explored in various research contexts, particularly as a building block for more complex pharmacophores. Its unique structural features make it a promising candidate for synthesizing novel compounds with potential therapeutic applications. For instance, researchers have investigated its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of cyano and fluorinated groups provides multiple interaction points with biological targets, allowing for precise tuning of activity.

Recent studies have highlighted the role of 2-Cyano-6-(difluoromethyl)-3-(fluoromethyl)pyridine in medicinal chemistry innovation. One notable area of research involves its use as an intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are often key drivers in many diseases, including cancer and neurodegenerative disorders. By leveraging the electron-withdrawing nature of the cyano group and the lipophilic influence of the fluorinated substituents, this compound can be designed to disrupt aberrant protein interactions effectively.

The synthetic accessibility of 2-Cyano-6-(difluoromethyl)-3-(fluoromethyl)pyridine is another factor that has contributed to its popularity in research settings. Advanced synthetic methodologies have enabled chemists to efficiently construct this compound and its derivatives, facilitating rapid screening for biological activity. This accessibility is particularly important in high-throughput screening campaigns where large libraries of compounds are tested for efficacy against disease-causing targets.

In addition to its applications in drug discovery, 2-Cyano-6-(difluoromethyl)-3-(fluoromethyl)pyridine has found utility in materials science and agrochemical research. Its ability to serve as a versatile precursor allows for the creation of novel materials with specific electronic properties or biological functions. For example, fluorinated pyridines have been incorporated into organic semiconductors and liquid crystals due to their ability to influence charge transport properties.

The future prospects for 2-Cyano-6-(difluoromethyl)-3-(fluoromethyl)pyridine are promising, with ongoing research aimed at expanding its applications across multiple disciplines. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics and functional materials. The integration of computational chemistry and machine learning techniques is also expected to accelerate the discovery process by predicting novel derivatives with enhanced properties.

In conclusion,2-Cyano-6-(difluoromethyl)-3-(fluoromethyl)pyridine (CAS No. 1805000-92-3) represents a significant advancement in chemical synthesis and pharmaceutical innovation. Its unique structural features offer numerous opportunities for developing new drugs and materials with tailored functionalities. As research progresses，this compound will continue to be a valuable asset for scientists working on cutting-edge applications across chemistry，biology，and medicine.